Cas no 15648-86-9 (Myricetin-3-galactoside)

• Product Name: Myricetin-3-galactoside
• CAS No: 15648-86-9
• MF: C₂₁H₂₀O₁₃
• MW: 480.375707626343
• MDL: MFCD06796696
• CID: 145215
• PubChem ID: 5491408
• Update Time: 2025-04-19

Myricetin-3-galactoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(b-D-galactopyranosyloxy)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-
• 5,7-dihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• Myricetin 3-O-galactoside
• Isomericitrin
• Myricetin 3-galactoside
• myricetin 3-O-beta-L-galactopyranoside
• Myricetin 3-O-beta-galactopyranoside
• 5,7-Dihydroxy-3-[(3S,4R,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyph
• Myricetin 3-O-beta-D-galactopyranoside
• myricetin-3-galactoside
• MEGxp0_000183
• myricetin-3-O-beta-D-galactoside
• Myricetin 3-O-galactoside; Gmelinoside I
• Q27145564
• M
• 5,7-dihydroxy-4-oxo-2-(3,4,5-trihydroxyphenyl)-4H-chromen-3-yl beta-D-galactopyranoside
• MS-28930
• Myricetin 3-O-beta-D-Galactopyranoside, >=85% (LC/MS-ELSD)
• BRD-K34010557-001-01-9
• SCHEMBL2290443
• DTXSID30166087
• Myricetin3-O-galactoside
• HY-N3220
• AKOS032948879
• ACon1_001299
• 5,7-dihydroxy-3-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
• CHEMBL462244
• CHEBI:75815
• 4H-1-Benzopyran-4-one, 3-(beta-D-galactopyranosyloxy)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-
• 15648-86-9
• CS-0023623
• DA-65735
• 5,7-DIHYDROXY-3-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-2-(3,4,5-TRIHYDROXYPHENYL)CHROMEN-4-ONE
• Myricetin-3-galactoside

• MDL： MFCD06796696
• Inchi： 1S/C21H20O13/c22-5-12-15(28)17(30)18(31)21(33-12)34-20-16(29)13-8(24)3-7(23)4-11(13)32-19(20)6-1-9(25)14(27)10(26)2-6/h1-4,12,15,17-18,21-28,30-31H,5H2/t12-,15+,17+,18-,21+/m1/s1
• InChI Key： FOHXFLPXBUAOJM-MGMURXEASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=C(C(=C(C=1)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 480.09000
• Monoisotopic Mass: 480.090391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 227
• Molecular Weight: 480.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.96
• Melting Point: 198-201°C
• Boiling Point: 957.8°C at 760 mmHg
• Flash Point: 334.9°C
• Refractive Index: 1.834
• Solubility: 2.469e+004 mg/L @ 25 °C (est)
• PSA: 230.74000
• LogP: -0.83330
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Myricetin-3-galactoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone